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Profile of Tyrphostin 25

The table below summarizes the key characteristics of Tyrphostin 25 (also known as Tyrphostin A25 or AG-

82) based on the search results.

Attribute Description

CAS Number 118409-58-8 [1] [2] [3]

Mechanism of
Action

Cell-permeable, reversible, and competitive inhibitor of protein tyrosine kinase

(PTK) substrate binding [2] [4] [3].

Primary Target Epidermal Growth Factor Receptor (EGFR) tyrosine kinase [2] [4] [3].

Reported IC₅₀
for EGFR

3 μM (for autophosphorylation) [2] [4].

Other Reported
Effects

Inhibits GTPase activity of transducin; blocks induction of inducible NO synthase in
glial cells; induces apoptosis in human leukemic cell lines [2] [3].

Key Limitation Found to be unstable, with its degradation products being more inhibitory than the
parent compound, which complicates the interpretation of experimental results [5].
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Experimental Context and Methodologies

The studies on Tyrphostin 25 involve several standard experimental protocols in biochemical and cellular

research:

In Vitro Kinase Activity Assays: These experiments measure the direct inhibition of a kinase's

enzymatic activity. For EGFR, this is often assessed by evaluating the inhibition of
autophosphorylation (the receptor phosphorylating itself) in cell lines like the human epidermoid

carcinoma A431 [3].
Cellular Proliferation and Apoptosis Assays: Researchers treat cultured cells (e.g., human

leukemic cell lines, small cell lung cancer cells) with Tyrphostin 25 to observe outcomes like growth
inhibition or the induction of programmed cell death [2].

Analysis of Signaling Pathways: The compound's effect on specific downstream events is studied
through techniques like immunoblotting to detect phosphorylation levels of proteins like focal

adhesion kinase (p125FAK) [2].

The Broader Landscape of Tyrosine Kinase Inhibitors

While a direct comparison is not possible here, the search results highlight key contexts in Tyrosine Kinase

Inhibitor (TKI) research that can guide your search for alternatives.

Generations of EGFR Inhibitors: The field has evolved through multiple generations of EGFR
inhibitors. First-generation drugs (e.g., Gefitinib, Erlotinib) and second-generation drugs (e.g.,

Afatinib) face issues with resistance mutations like T790M. Third-generation (e.g., Osimertinib) and
fourth-generation (e.g., BLU-945) inhibitors are designed to overcome this resistance [6].

Therapeutic Combinations: In clinical practice, TKIs are often used in combination with other drugs.
For example, in metastatic renal cell carcinoma, a combination of a TKI and an Immune Checkpoint

Inhibitor (ICI) is a standard first-line treatment [7].
Modern Discovery Techniques: Computational approaches like evidential deep learning (EDL)
are now being applied to predict Drug-Target Interactions (DTI) with calibrated uncertainty, which
helps prioritize the most promising candidates for experimental validation [8]. Furthermore, targeting

allosteric sites (away from the ATP-binding site) is a promising strategy for developing inhibitors with
higher specificity and fewer off-target effects [9].

To visualize the key signaling pathway targeted by Tyrphostin 25 and the general development flow of

modern inhibitors, please refer to the diagram below.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s576127?utm_src=pdf-body-img
https://www.smolecule.com/products/s576127?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s576127?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. MeSH Browser [meshb.nlm.nih.gov]

2. A Tyrphostin | CAS 118409-58-8 | SCBT - Santa Cruz Biotechnology 25 [scbt.com]

3. A TYRPHOSTIN | 118409-58-8 25 [chemicalbook.com]

4. (RG-50875), Competitive EGF receptor... | Abcam Tyrphostin 25 [abcam.com]

5. The degree of inhibition of protein tyrosine activity by... kinase [pubmed.ncbi.nlm.nih.gov]

6. epidermal growth factor receptor inhibitors as viable agents for ... [pmc.ncbi.nlm.nih.gov]

7. Comparison of the Use of Immune Checkpoint Inhibitor ... [pmc.ncbi.nlm.nih.gov]

8. Evidential deep learning-based drug-target interaction ... [pmc.ncbi.nlm.nih.gov]

9. Application of chemical similarity and bioisosteres to find ... [nature.com]

To cite this document: Smolecule. [Tyrphostin 25 alternative tyrosine kinase inhibitors comparison].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b576127#tyrphostin-25-alternative-tyrosine-kinase-inhibitors-

comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://meshb.nlm.nih.gov/record/ui?ui=C079836
https://www.scbt.com/p/tyrphostin-a25-118409-58-8
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1178038.htm
https://www.abcam.com/en-us/products/biochemicals/tyrphostin-25-rg-50875-competitive-egf-receptor-tyrosine-kinase-inhibitor-ab141557
https://pubmed.ncbi.nlm.nih.gov/7508821/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12232775/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12588202/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12297561/
https://www.nature.com/articles/s41598-025-07480-x
https://www.smolecule.com/products/b576127#tyrphostin-25-alternative-tyrosine-kinase-inhibitors-comparison
https://www.smolecule.com/products/b576127#tyrphostin-25-alternative-tyrosine-kinase-inhibitors-comparison
https://www.smolecule.com/products/b576127#tyrphostin-25-alternative-tyrosine-kinase-inhibitors-comparison
https://www.smolecule.com/products/b576127#tyrphostin-25-alternative-tyrosine-kinase-inhibitors-comparison
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s576127?utm_src=pdf-bulk
https://www.smolecule.com/products/s576127?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s576127?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

